Cas no 76921-52-3 (4-hexylbicyclo[2.2.2]octan-1-ol)

• Product Name: 4-hexylbicyclo[2.2.2]octan-1-ol
• CAS No: 76921-52-3
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 537022
• PubChem ID: 12617775
• Update Time: 2025-07-31

4-hexylbicyclo[2.2.2]octan-1-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octan-1-ol, 4-hexyl-
• 1-hexylbicyclo[2.2.2]octan-4-ol
• 4-hexylbicyclo[2.2.2]octan-1-ol
• SCHEMBL3377208
• 76921-52-3
• D76038
• CS-0099863
• DTXSID60504514

• Inchi： 1S/C14H26O/c1-2-3-4-5-6-13-7-10-14(15,11-8-13)12-9-13/h15H,2-12H2,1H3
• InChI Key： IZJPVBPBLYGAFI-UHFFFAOYSA-N
• SMILES： OC12CCC(CCCCCC)(CC1)CC2

Computed Properties

• Exact Mass: 210.198365449g/mol
• Monoisotopic Mass: 210.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų